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Compound of Interest

Compound Name: 4-Aminoisobenzofuran-1,3-dione

Cat. No.: B094892

Introduction

4-Aminoisobenzofuran-1,3-dione, also commonly known as 4-aminophthalic anhydride, is a
highly versatile bifunctional reagent in organic synthesis. Its structure incorporates a reactive
anhydride moiety and a nucleophilic aromatic amino group, making it a valuable building block
for the construction of a wide array of nitrogen- and oxygen-containing heterocyclic
compounds.[1] These scaffolds are of significant interest in medicinal chemistry and materials
science due to their prevalence in biologically active molecules and functional materials.[1] This
document provides detailed application notes and experimental protocols for the synthesis of
key heterocyclic systems derived from 4-Aminoisobenzofuran-1,3-dione.

Application Note 1: Synthesis of N-Substituted 4-
Aminophthalimides

N-substituted phthalimides are an important class of compounds with a broad spectrum of
biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[2][3][4]
The reaction of 4-Aminoisobenzofuran-1,3-dione with primary amines provides a direct route
to 4-aminophthalimide derivatives, which can serve as intermediates for more complex
molecules. The general reaction involves the nucleophilic attack of the primary amine on one of
the anhydride carbonyls, followed by an intramolecular cyclization and dehydration to form the
stable imide ring.
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General Reaction Scheme

The fundamental reaction pathway involves the condensation of a primary amine with the
anhydride.
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Proposed Synthesis of a Quinazolinedione Derivative
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Preparation & Setup

Select MCR Components:
1. 4-Aminoisobenzofuran-1,3-dione
2. Aldehyde (e.g., Benzaldehyde)
3. Nucleophile (e.g., Malononitrile)
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(Ethanol, Acetonitrile, DMF, etc.)
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Catalyst Screening
(Acidic vs. Basic, e.g., Piperidine, p-TSA)
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Workup & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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